Cas no 2185808-95-9 (2-(isocyanatomethyl)benzonitrile)

2-(isocyanatomethyl)benzonitrile structure
2185808-95-9 structure
Product Name:2-(isocyanatomethyl)benzonitrile
CAS No:2185808-95-9
MF:C9H6N2O
MW:158.15674161911
CID:6345648
PubChem ID:117276081
Update Time:2024-03-01

2-(isocyanatomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(isocyanatomethyl)benzonitrile
    • 2185808-95-9
    • SCHEMBL20893295
    • EN300-1837423
    • Inchi: 1S/C9H6N2O/c10-5-8-3-1-2-4-9(8)6-11-7-12/h1-4H,6H2
    • InChI Key: FYCXBJYMVOWRMK-UHFFFAOYSA-N
    • SMILES: O=C=NCC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 158.048012819g/mol
  • Monoisotopic Mass: 158.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.2Ų

2-(isocyanatomethyl)benzonitrile Pricemore >>

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